N-(1,2,3,4-Tetrahydro-1-naphthalenyl)sulfuric diamide

• CAS No.: 15211-61-7
• Molecular Formula: C10H14N2O2S
• Molecular Weight: 226.294
• IUPAC Name: 1-(sulfamoylamino)-1,2,3,4-tetrahydronaphthalene
• InChI: InChI=1S/C10H14N2O2S/c11-15(13,14)12-10-7-3-5-8-4-1-2-6-9(8)10/h1-2,4,6,10,12H,3,5,7H2,(H2,11,13,14)
• InChI Key: XOSSFPWVLXQODA-UHFFFAOYSA-N
• SMILES: C1CC(C2=CC=CC=C2C1)NS(=O)(=O)N
• Synonyms: Sulfamide, (1,2,3,4-tetrahydro-1-naphthyl)- (8CI)

Description

N-(1,2,3,4-Tetrahydro-1-naphthalenyl)sulfuric diamide is a chemical compound with the molecular formula C10H14N2O2S and a molecular weight of 226.294. It is known for its unique structure, which includes a sulfamide group attached to a tetrahydronaphthalene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,2,3,4-Tetrahydro-1-naphthalenyl)sulfuric diamide typically involves the reaction of 1,2,3,4-tetrahydro-1-naphthylamine with sulfamide. The reaction is carried out under controlled conditions, often involving the use of solvents and catalysts to facilitate the process. The specific reaction conditions, such as temperature and pressure, can vary depending on the desired yield and purity of the product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow systems to ensure efficient synthesis. The use of advanced purification techniques, such as crystallization and chromatography, is essential to obtain high-purity products suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

N-(1,2,3,4-Tetrahydro-1-naphthalenyl)sulfuric diamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: The sulfamide group can participate in substitution reactions, leading to the formation of various substituted derivatives

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products .

Major Products

The major products formed from these reactions include sulfonic acids, amines, and substituted sulfamides. These products have diverse applications in different fields .

Scientific Research Applications

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound has shown potential as a biochemical probe for studying enzyme activities and protein interactions.

Medicine: Research has indicated its potential as a therapeutic agent for certain diseases, although further studies are needed to confirm its efficacy and safety.

Industry: It is used in the production of specialty chemicals and materials with unique properties

Mechanism of Action

The mechanism of action of N-(1,2,3,4-Tetrahydro-1-naphthalenyl)sulfuric diamide involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting biochemical processes within cells. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-(1,2,3,4-Tetrahydro-1-naphthalenyl)sulfuric diamide include:

• Sulfanilamide
• Sulfathiazole
• Sulfamethoxazole

Uniqueness

What sets this compound apart from these similar compounds is its unique tetrahydronaphthalene structure, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for specific applications where other sulfamides may not be as effective .